Cas no 2138144-24-6 (1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 2138144-24-6
• MF: C₈H₁₀N₂O₆S
• MW: 262.239800930023
• CID: 5921681
• PubChem ID: 165451567
• Update Time: 2025-10-12

1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid
• 2138144-24-6
• EN300-741141

• Inchi： 1S/C8H10N2O6S/c1-9-17(15,16)5-2-6(8(13)14)10(3-5)4-7(11)12/h2-3,9H,4H2,1H3,(H,11,12)(H,13,14)
• InChI Key： UACGITBBHJKQTH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)N(CC(=O)O)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 262.02595722g/mol
• Monoisotopic Mass: 262.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 134Ų

Additional information on 1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid

Comprehensive Overview of 1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2138144-24-6)

The compound 1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2138144-24-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyrrole ring, carboxymethyl group, and methylsulfamoyl moiety, this compound exhibits potential applications in drug development, particularly in targeting enzyme inhibition and modulating biological pathways. Researchers are increasingly exploring its role in designing novel therapeutics, given its compatibility with modern structure-activity relationship (SAR) studies.

In recent years, the demand for sulfonamide derivatives like 1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid has surged due to their versatility in medicinal chemistry. The compound’s carboxylic acid and sulfamoyl functional groups make it a promising candidate for prodrug synthesis and bioconjugation. These attributes align with current trends in personalized medicine and targeted drug delivery, addressing common search queries such as "innovative sulfonamide-based drugs" or "pyrrole derivatives in therapeutics."

From a synthetic perspective, CAS No. 2138144-24-6 is often discussed in the context of green chemistry and sustainable synthesis. Laboratories are optimizing routes to produce this compound with minimal environmental impact, leveraging catalytic methods and solvent-free reactions. This resonates with the growing emphasis on eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The physicochemical properties of 1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid, such as its solubility, stability, and pKa values, are critical for formulation scientists. These parameters influence its bioavailability and compatibility with drug delivery systems, such as nanoparticles or liposomes. As the pharmaceutical industry shifts toward high-throughput screening, this compound’s profile makes it a valuable asset for in silico modeling and virtual screening platforms.

Beyond therapeutics, CAS No. 2138144-24-6 is also explored in agricultural chemistry for its potential as a biodegradable agrochemical. Its structural motifs may contribute to plant growth regulation or pest resistance, aligning with global interests in sustainable agriculture. This dual applicability in pharma and agro sectors underscores its interdisciplinary relevance.

In summary, 1-(carboxymethyl)-4-(methylsulfamoyl)-1H-pyrrole-2-carboxylic acid represents a multifaceted compound with broad scientific appeal. Its integration into cutting-edge research areas—from drug discovery to green synthesis—ensures its continued prominence in academic and industrial settings. For researchers seeking high-purity reference standards or custom synthesis solutions, this compound offers a compelling case study in modern chemical innovation.